2-amino-3-(3,4-difluorophenyl)propanoic Acid

• IUPAC Name: 2-amino-3-(3,4-difluorophenyl)propanoic acid
• InChI: InChI=1S/C9H9F2NO2/c10-6-2-1-5(3-7(6)11)4-8(12)9(13)14/h1-3,8H,4,12H2,(H,13,14)
• InChI Key: PRAWYXDDKCVZTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CC(C(=O)O)N)F)F
• Molecular Formula: C9H9F2NO2
• DSSTOX Substance ID: DTXSID50371797
• Molecular Weight: 201.17 g/mol
• CAS RN: 32133-36-1

Description

“2-amino-3-(3,4-difluorophenyl)propanoic Acid” is a compound with the CAS Number: 31105-93-8. It has a molecular weight of 201.17. The compound is stored in a dark place, under an inert atmosphere, and at a temperature of 2-8°C.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, hydrazones were synthesized in good yields (58–94%) through the reaction of N - (4-hydroxyphenyl)- β -alanine hydrazide with aromatic aldehydes in methanol at reflux temperature.

Molecular Structure Analysis

The compound has the IUPAC name (2S)-2-amino-3-(2,4-difluorophenyl)propanoic acid. The InChI code is 1S/C9H9F2NO2/c10-6-2-1-5(7(11)4-6)3-8(12)9(13)14/h1-2,4,8H,3,12H2,(H,13,14)/t8-/m0/s1.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. The compound is shipped at normal temperature.

Scientific Research Applications

Spectroscopic and Diffractometric Studies

Research has explored the polymorphic forms of related compounds, such as ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl}propanoate hydrochloride, using spectroscopic and diffractometric techniques. These studies highlight the challenges in analytical and physical characterization of such compounds, where subtle structural differences are investigated through solid-state nuclear magnetic resonance (SSNMR) and other molecular spectroscopic methods (Vogt et al., 2013).

Fluorescence Derivatization of Amino Acids

Derivatization of amino acids for fluorescence studies is another application. For instance, 3-(Naphthalen-1-ylamino)propanoic acid was coupled to various amino acids to assess its potential as a fluorescent derivatizing agent. These derivatives exhibited strong fluorescence and were useful in biological assays (Frade et al., 2007).

Crystal Structure Analysis

The synthesis of derivatives, like 2-acetoxy-3-(3,4-diacetoxyphenyl)propanoic acid, aims to improve chemical stability and liposolubility. Their crystal structures and stereochemistry can be determined via X-ray single crystal diffraction analysis, which is vital in understanding their chemical behavior and potential applications (Chen et al., 2016).

Synthesis Methods

Developing synthesis methods for related compounds like 3-(aminothiocarbonylthio)propanoic acids is crucial for the production of biologically active substances. These methods involve steps such as dithiocarbamate synthesis and are important for the efficient production of these compounds (Orlinskii, 1996).

Asymmetric Hydrogenation Studies

Investigations into asymmetric hydrogenation catalyst systems for compounds like (S)-2-amino-3-(3,4-dimethoxyphenyl)propanoic acid hydrochloride highlight their importance in preparing optically pure forms. These studies are crucial in the pharmaceutical industry for developing enantiomerically pure compounds (O'reilly et al., 1990).

Safety and Hazards

The compound has been classified with the signal word "Warning". It has hazard statements H315, H319, and H335, indicating that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary statements include P261, P305+P351+P338, advising to avoid breathing dust/mist, and if in eyes, rinse cautiously with water for several minutes.

Mechanism of Action

Target of Action

2-Amino-3-(3,4-difluorophenyl)propanoic Acid, also known as 3,4-difluoro-dl-phenylalanine, is a derivative of phenylalanine . Phenylalanine is an essential amino acid that plays a crucial role in various biological functions It is a precursor to several neurotransmitters and hormones, including dopamine, norepinephrine, and epinephrine Therefore, the primary targets of this compound could be the receptors or enzymes involved in these pathways.

Mode of Action

Phenylalanine and its derivatives can bind to multiple receptors with high affinity , influencing the secretion of anabolic hormones and preventing exercise-induced muscle damage .

Result of Action

As a phenylalanine derivative, it may influence the secretion of anabolic hormones, supply of fuel during exercise, mental performance during stress-related tasks, and prevent exercise-induced muscle damage .